Cas no 1361541-45-8 (4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl
• CAS No: 1361541-45-8
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4999440
• Update Time: 2025-11-06

4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-7-4-9(15)12(10(16)5-7)8-2-1-6(13(18)19)3-11(8)17/h1-5,13H
• InChI Key： XUKFHPGQSFGGDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(F)F)=CC=1F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl

Comprehensive Overview of 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361541-45-8)

The compound 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361541-45-8) is a specialized halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceutical research. This compound belongs to the broader class of polyhalogenated biphenyls, which are known for their stability and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its potential role in high-performance materials and specialty chemicals.

One of the key features of 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl is its molecular structure, which incorporates multiple halogen atoms, including fluorine and chlorine. This structural arrangement contributes to its thermal stability and chemical resistance, making it a candidate for use in high-temperature applications and corrosion-resistant coatings. The presence of the difluoromethyl group further enhances its reactivity, allowing for selective modifications in synthetic pathways. These characteristics align with the growing demand for sustainable chemicals and green chemistry solutions, which are currently trending in scientific and industrial communities.

In the context of pharmaceutical research, 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl has been explored as a potential intermediate in the synthesis of bioactive molecules. Its halogen-rich framework offers opportunities for the development of novel drug candidates, particularly in areas such as antimicrobial agents and central nervous system (CNS) therapeutics. This aligns with the increasing focus on precision medicine and targeted drug delivery systems, which are among the most searched topics in AI-driven drug discovery platforms.

From an environmental perspective, the compound's persistence and bioaccumulation potential have been subjects of scrutiny. However, advancements in degradation technologies and waste management practices have mitigated some of these concerns. The scientific community is actively investigating biodegradation pathways and catalytic breakdown methods to ensure the safe use of such compounds. This resonates with the global push toward circular economy models and eco-friendly industrial processes, which are frequently discussed in sustainability forums and academic research.

The synthesis of 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl typically involves cross-coupling reactions and halogenation techniques, which are well-documented in organic chemistry literature. Recent innovations in catalysis and flow chemistry have improved the efficiency of its production, reducing energy consumption and byproduct formation. These developments are particularly relevant to industries seeking cost-effective and scalable synthetic routes, a topic frequently searched by process chemists and R&D professionals.

In summary, 4'-(Difluoromethyl)-2'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361541-45-8) represents a fascinating example of how halogenated compounds can contribute to diverse fields, from advanced materials to life sciences. Its study underscores the importance of interdisciplinary research and innovation-driven chemistry, which are central themes in today's scientific discourse. As interest in functionalized biphenyls continues to rise, this compound is poised to play a pivotal role in shaping future technological and scientific breakthroughs.